Cas no 2060046-38-8 (tert-butyl 4-cyano-4-2-hydroxy-3-(methylamino)propylpiperidine-1-carboxylate)
tert-butyl 4-cyano-4-2-hydroxy-3-(methylamino)propylpiperidine-1-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- tert-Butyl4-cyano-4-[2-hydroxy-3-(methylamino)propyl]piperidine-1-carboxylate
- 2060046-38-8
- EN300-330642
- tert-Butyl 4-cyano-4-[2-hydroxy-3-(methylamino)propyl]piperidine-1-carboxylate
- 1-Piperidinecarboxylic acid, 4-cyano-4-[2-hydroxy-3-(methylamino)propyl]-, 1,1-dimethylethyl ester
- tert-butyl 4-cyano-4-2-hydroxy-3-(methylamino)propylpiperidine-1-carboxylate
-
- MDL: MFCD30488339
- Inchi: 1S/C15H27N3O3/c1-14(2,3)21-13(20)18-7-5-15(11-16,6-8-18)9-12(19)10-17-4/h12,17,19H,5-10H2,1-4H3
- InChI Key: UILCWFFCVHNNES-UHFFFAOYSA-N
- SMILES: OC(CNC)CC1(C#N)CCN(C(=O)OC(C)(C)C)CC1
Computed Properties
- Exact Mass: 297.20524173g/mol
- Monoisotopic Mass: 297.20524173g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 21
- Rotatable Bond Count: 6
- Complexity: 400
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.5
- Topological Polar Surface Area: 85.6Ų
Experimental Properties
- Density: 1.11±0.1 g/cm3(Predicted)
- Boiling Point: 459.7±35.0 °C(Predicted)
- pka: 14.76±0.20(Predicted)
tert-butyl 4-cyano-4-2-hydroxy-3-(methylamino)propylpiperidine-1-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-330642-1g |
tert-butyl 4-cyano-4-[2-hydroxy-3-(methylamino)propyl]piperidine-1-carboxylate |
2060046-38-8 | 1g |
$1057.0 | 2023-09-04 | ||
| Enamine | EN300-330642-5g |
tert-butyl 4-cyano-4-[2-hydroxy-3-(methylamino)propyl]piperidine-1-carboxylate |
2060046-38-8 | 5g |
$3065.0 | 2023-09-04 | ||
| Enamine | EN300-330642-10g |
tert-butyl 4-cyano-4-[2-hydroxy-3-(methylamino)propyl]piperidine-1-carboxylate |
2060046-38-8 | 10g |
$4545.0 | 2023-09-04 | ||
| Enamine | EN300-330642-0.05g |
tert-butyl 4-cyano-4-[2-hydroxy-3-(methylamino)propyl]piperidine-1-carboxylate |
2060046-38-8 | 95.0% | 0.05g |
$888.0 | 2025-03-18 | |
| Enamine | EN300-330642-0.1g |
tert-butyl 4-cyano-4-[2-hydroxy-3-(methylamino)propyl]piperidine-1-carboxylate |
2060046-38-8 | 95.0% | 0.1g |
$930.0 | 2025-03-18 | |
| Enamine | EN300-330642-0.25g |
tert-butyl 4-cyano-4-[2-hydroxy-3-(methylamino)propyl]piperidine-1-carboxylate |
2060046-38-8 | 95.0% | 0.25g |
$972.0 | 2025-03-18 | |
| Enamine | EN300-330642-0.5g |
tert-butyl 4-cyano-4-[2-hydroxy-3-(methylamino)propyl]piperidine-1-carboxylate |
2060046-38-8 | 95.0% | 0.5g |
$1014.0 | 2025-03-18 | |
| Enamine | EN300-330642-1.0g |
tert-butyl 4-cyano-4-[2-hydroxy-3-(methylamino)propyl]piperidine-1-carboxylate |
2060046-38-8 | 95.0% | 1.0g |
$1057.0 | 2025-03-18 | |
| Enamine | EN300-330642-2.5g |
tert-butyl 4-cyano-4-[2-hydroxy-3-(methylamino)propyl]piperidine-1-carboxylate |
2060046-38-8 | 95.0% | 2.5g |
$2071.0 | 2025-03-18 | |
| Enamine | EN300-330642-5.0g |
tert-butyl 4-cyano-4-[2-hydroxy-3-(methylamino)propyl]piperidine-1-carboxylate |
2060046-38-8 | 95.0% | 5.0g |
$3065.0 | 2025-03-18 |
tert-butyl 4-cyano-4-2-hydroxy-3-(methylamino)propylpiperidine-1-carboxylate Related Literature
-
Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
-
4. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
-
Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
Additional information on tert-butyl 4-cyano-4-2-hydroxy-3-(methylamino)propylpiperidine-1-carboxylate
Introduction to Tert-butyl 4-cyano-4-2-hydroxy-3-(methylamino)propylpiperidine-1-carboxylate (CAS No. 2060046-38-8)
Tert-butyl 4-cyano-4-2-hydroxy-3-(methylamino)propylpiperidine-1-carboxylate (CAS No. 2060046-38-8) is a specialized compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, characterized by its intricate molecular architecture, exhibits potential applications in the development of novel therapeutic agents. The presence of multiple functional groups, including a cyano group, a hydroxyl group, and a methylamino group, makes it a versatile intermediate in synthetic chemistry.
The compound's structure is built around a piperidine core, which is a six-membered heterocyclic amine. Piperidine derivatives are well-known for their broad spectrum of biological activities and have been extensively studied for their role in drug discovery. The tert-butyl moiety attached to the piperidine ring enhances the compound's stability and solubility, making it more suitable for various chemical reactions and biological assays.
In recent years, there has been a growing interest in exploring the pharmacological potential of tert-butyl 4-cyano-4-2-hydroxy-3-(methylamino)propylpiperidine-1-carboxylate. Research studies have indicated that this compound may exhibit inhibitory effects on certain enzymes and receptors involved in inflammatory and neurological disorders. The cyano group, in particular, has been identified as a key pharmacophore that can interact with biological targets, potentially leading to the development of new drugs.
One of the most compelling aspects of this compound is its role as a building block in the synthesis of more complex molecules. The hydroxyl and methylamino groups provide reactive sites for further functionalization, allowing chemists to design derivatives with tailored properties. This flexibility has made tert-butyl 4-cyano-4-2-hydroxy-3-(methylamino)propylpiperidine-1-carboxylate a valuable asset in medicinal chemistry research.
The synthesis of this compound involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as multi-step organic synthesis and catalytic transformations, are employed to construct the desired molecular framework. The use of high-performance analytical methods, including nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS), is crucial for characterizing the compound's structure and confirming its identity.
Recent advancements in computational chemistry have also played a significant role in understanding the behavior of tert-butyl 4-cyano-4-2-hydroxy-3-(methylamino)propylpiperidine-1-carboxylate. Molecular modeling studies have provided insights into its interactions with biological targets, helping researchers predict its pharmacological activity. These computational approaches are complemented by experimental validation through in vitro and in vivo assays, which are essential for assessing the compound's efficacy and safety profile.
The potential applications of this compound extend beyond traditional pharmaceuticals. Researchers are exploring its use in agrochemicals and specialty chemicals, where its unique properties could contribute to the development of novel formulations with enhanced performance. Additionally, the compound's stability under various environmental conditions makes it suitable for industrial applications that require robust chemical structures.
In conclusion, Tert-butyl 4-cyano-4-2-hydroxy-3-(methylamino)propylpiperidine-1-carboxylate (CAS No. 2060046-38-8) represents a significant advancement in synthetic chemistry and drug discovery. Its complex structure and diverse functional groups offer numerous opportunities for innovation across multiple industries. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in shaping the future of chemical biology and therapeutic development.
2060046-38-8 (tert-butyl 4-cyano-4-2-hydroxy-3-(methylamino)propylpiperidine-1-carboxylate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)